methyl 5-ethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxylate

• IUPAC Name: methyl 5-ethyl-2-[[2-(2-nitrophenyl)acetyl]amino]thiophene-3-carboxylate
• InChI: InChI=1S/C16H16N2O5S/c1-3-11-9-12(16(20)23-2)15(24-11)17-14(19)8-10-6-4-5-7-13(10)18(21)22/h4-7,9H,3,8H2,1-2H3,(H,17,19)
• InChI Key: UHQIVBWJRFXHGF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(S1)NC(=O)CC2=CC=CC=C2[N+](=O)[O-])C(=O)OC
• Molecular Formula: C16H16N2O5S
• Molecular Weight: 348.4 g/mol

Description

Methyl 5-ethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in drug development. This compound belongs to the family of thiophene derivatives, which are known to exhibit a wide range of biological activities.

Scientific Research Applications

Methyl 5-ethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxylate has been found to exhibit potential applications in drug development. It has been shown to possess anti-inflammatory, antioxidant, and anticancer activities. It has also been found to inhibit the growth of bacteria and fungi. Furthermore, this compound has been investigated for its potential use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The exact mechanism of action of methyl 5-ethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxylate is not fully understood. However, it is believed to exert its biological activities by modulating various signaling pathways in cells. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Methyl 5-ethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxylate has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been found to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). Furthermore, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 5-ethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxylate in lab experiments is its low toxicity. It has been found to be relatively safe at concentrations used in in vitro and in vivo studies. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on methyl 5-ethyl-2-{[(2-nitrophenyl)acetyl]amino}-3-thiophenecarboxylate. One area of interest is its potential use as a therapeutic agent for the treatment of inflammatory diseases such as rheumatoid arthritis. Another area of interest is its potential use as a chemotherapeutic agent for the treatment of cancer. Furthermore, this compound can be further investigated for its potential use as a fluorescent probe for the detection of metal ions.